Cas no 57529-10-9 (2H-1-Benzopyran-2-one, 4-hydroxy-5,7-dimethyl-)

• Product Name: 2H-1-Benzopyran-2-one, 4-hydroxy-5,7-dimethyl-
• CAS No: 57529-10-9
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 345022
• PubChem ID: 54716737
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 4-hydroxy-5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-hydroxy-5,7-dimethyl-
• 4-hydroxy-5,7-dimethylchromen-2-one
• 57529-10-9
• 4-Hydroxy-5,7-dimethyl-2H-1-benzopyran-2-one
• DTXSID40716214
• MBINTQJWQBDYJH-UHFFFAOYSA-N
• SCHEMBL5337247
• 5,7-dimethyl-4-hydroxy-coumarin

• Inchi： 1S/C11H10O3/c1-6-3-7(2)11-8(12)5-10(13)14-9(11)4-6/h3-5,12H,1-2H3
• InChI Key： MBINTQJWQBDYJH-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2=C1C=C(C)C=C2C)O)=O

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins